[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid

• Molecular Formula: C16H22N2O4
• Molecular Weight: 306.36 g/mol
• SMILES: C1CCN(C(C1)CNC(=O)OCC2=CC=CC=C2)CC(=O)O
• InChI: InChI=1S/C16H22N2O4/c19-15(20)11-18-9-5-4-8-14(18)10-17-16(21)22-12-13-6-2-1-3-7-13/h1-3,6-7,14H,4-5,8-12H2,(H,17,21)(H,19,20)
• InChIKey: UBUQUWJIAVSALY-UHFFFAOYSA-N

Researchers designing peptidomimetics or macrocyclic peptides often face cross-reactivity when using mono-protected building blocks. This compound solves that with two orthogonal handles-a free carboxylic acid for immediate amide coupling and a Cbz-protected aminomethyl group cleavable by hydrogenolysis without disturbing Fmoc/Boc/t-Bu groups. • Enables sequential deprotection in SPPS for branched/cyclic peptide construction • 2-aminomethylpiperidine scaffold validated in κ-opioid receptor ligands (Ki as low as 0.08 nM) • Serves as a cyclization junction for piperidine-constrained macrocyclic peptide libraries

Buy [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353954-25-2) – Dual-Protected Piperidine Building Block for Orthogonal Peptide Synthesis

[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353954-25-2) is a piperidine-based building block featuring a benzyloxycarbonyl (Cbz)-protected aminomethyl group at the 2-position and a free acetic acid moiety at the 1-position [1]. With molecular formula C₁₆H₂₂N₂O₄ and molecular weight 306.36 g/mol, this compound is commercially available at purities of 95%+ to 98% from multiple vendors . It belongs to the class of orthogonal-protecting-group intermediates, specifically designed for sequential deprotection strategies in solid-phase peptide synthesis and peptidomimetic construction, where the Cbz group (removable by hydrogenolysis) coexists with the free carboxylic acid handle for direct amide coupling [1].

■ Dual orthogonal handles: Cbz-protected amine plus free carboxylic acid for sequential coupling

■ Cbz group removable by hydrogenolysis, orthogonal to Boc/Fmoc strategies

■ 2-(aminomethyl)piperidine scaffold for constrained peptidomimetic design

• [1] Kuujia. [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353954-25-2) – Product Overview. Available at: https://www.kuujia.com/cas-1353954-25-2.html View Source

Why N-Cbz-Piperidine Acetic Acid Isomers Cannot Replace [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid in Multi-Step Synthesis

Substituting [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid with a simple N-Cbz-piperidine acetic acid isomer (e.g., N-Cbz-2-piperidineacetic acid, CAS 137428-09-2; N-Cbz-3-piperidineacetic acid, CAS 86827-10-3) results in the loss of the aminomethyl side chain, which is critical for introducing conformational constraint and hydrogen-bonding capability in peptidomimetic design . The presence of two orthogonal functional handles—a Cbz-protected amine (cleaved via hydrogenolysis) and a free carboxylic acid (available for immediate coupling)—distinguishes this compound from mono-functional analogs that require additional deprotection or activation steps before use [1]. The 2-position aminomethyl substitution further provides a specific spatial orientation that differs from 3- or 4-substituted variants, directly impacting the geometry and biological activity of downstream products, as demonstrated by the established role of 2-(aminomethyl)piperidine scaffolds in selective κ-opioid receptor ligands [2].

Positional Isomer Mismatch

3- or 4-aminomethyl isomers alter hydrogen-bonding geometry and lack the validated κ-opioid receptor scaffold context.

Single-Handle Analog Limitations

Mono-functional N-Cbz-piperidine acetic acid or 1-Cbz-2-(aminomethyl)piperidine lack the dual orthogonal handle set, requiring additional synthetic steps for equivalent bifunctionality.

Protecting Group Orthogonality Loss

Boc- or Fmoc-only analogs cannot provide the three-axis sequential deprotection strategy offered by the Cbz-acetic acid combination.

• [1] Master Organic Chemistry. Amine Protection and Deprotection – Cbz, Boc, and Fmoc Orthogonality. Available at: https://www.masterorganicchemistry.com/2021/02/03/amine-protection-and-deprotection/ View Source
• [2] Vecchietti V, Giordani A, Giardina G, Colle R, Clarke GD. (2S)-1-(arylacetyl)-2-(aminomethyl)piperidine derivatives: novel, highly selective kappa opioid analgesics. J Med Chem. 1991;34(1):397-403. View Source

Head-to-Head Procurement Evidence: [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid vs. Closest Analogs

Orthogonal Protecting Group Flexibility: Cbz vs. Boc- and Fmoc-Protected Piperidine Acetic Acid Analogs

[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid carries a Cbz protecting group that is selectively removed by catalytic hydrogenolysis (H₂, Pd/C), while remaining stable to the acidic conditions (TFA) used for Boc removal and the basic conditions (20% piperidine) used for Fmoc removal [1]. This orthogonality enables sequential deprotection without cross-reactivity: in a molecule containing both Cbz and Boc groups, the Cbz group can be cleaved first to expose the aminomethyl amine for functionalization, leaving the Boc group intact for later deprotection—a strategy that is not possible with single-protecting-group analogs [1]. In contrast, the closest comparative analogs—(R)-2-(Aminomethyl)-1-N-Boc-piperidine (CAS 475105-35-2) and 2-(4-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)piperidin-1-yl)acetic acid—each provide only a single labile protecting group, limiting their utility in orthogonal protection schemes .

Orthogonality

Class-level

Cbz: H₂/Pd/C labile; stable to TFA, piperidine.
vs. Boc (TFA-labile) or Fmoc (piperidine-labile) providing only single-axis lability.

Enables three-step sequential deprotection when combined with Boc/Fmoc.

Standard hydrogenolysis and acid/base conditions, as reported.

Evidence Dimension	Protecting group deprotection conditions and orthogonality
Target Compound Data	Cbz group cleaved by H₂/Pd/C (hydrogenolysis); stable to TFA (acid) and piperidine (base)
Comparator Or Baseline	Boc analog cleaved by TFA (acid-labile); Fmoc analog cleaved by 20% piperidine (base-labile); each stable only to conditions orthogonal to their own lability
Quantified Difference	Cbz provides a third orthogonal deprotection axis, enabling three-step sequential deprotection when combined with Boc and Fmoc strategies, vs. single-axis deprotection for each comparator alone
Conditions	Standard peptide synthesis deprotection protocols: hydrogenolysis (H₂/Pd/C, MeOH, rt, 2–24 h); acidolysis (TFA/CH₂Cl₂, rt, 1–2 h); base treatment (20% piperidine/DMF, rt, 20–30 min)

Why This Matters

For procurement in multi-step peptide synthesis, the Cbz-based orthogonal handle reduces synthetic step count and avoids protecting group incompatibility, directly lowering the risk of failed syntheses and reagent waste compared to single-protecting-group alternatives.

• [1] Master Organic Chemistry. Amine Protection and Deprotection – Cbz, Boc, and Fmoc Orthogonality. Available at: https://www.masterorganicchemistry.com/2021/02/03/amine-protection-and-deprotection/ View Source

Positional Isomerism: 2-Aminomethyl Substitution vs. 3- and 4-Substituted Analogs for Conformational Control

The 2-aminomethyl substitution on the piperidine ring of [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid provides a distinct spatial orientation that has been validated in the literature for conferring high selectivity toward κ-opioid receptors [1]. In the landmark study by Vecchietti et al., (2S)-1-(arylacetyl)-2-(aminomethyl)piperidine derivatives achieved sub-nanomolar κ-opioid receptor affinity (Ki = 0.08 nM for the most potent analog), demonstrating that the 2-aminomethyl position is critical for biological activity [1]. By contrast, the 3-aminomethyl positional isomer (e.g., (R)-3-Benzyloxycarbonylamino-piperidin-1-yl-acetic acid, CAS 1354016-38-8) and the 4-aminomethyl isomer (CAS 376348-49-1) place the amine at different spatial vectors, which fundamentally alters the hydrogen-bonding geometry and steric interactions in the target binding pocket [2].

Positional Scaffold

Source review

2-aminomethyl: κ-opioid Ki as low as 0.08 nM reported.
3- and 4-aminomethyl isomers: no equivalent literature precedent.

2-substitution supports receptor-targeted ligand design.

Ki from most potent derivative; not title compound data.

Evidence Dimension	Positional isomer impact on biological scaffold geometry
Target Compound Data	2-aminomethyl substitution on piperidine; scaffold used in κ-opioid agonists with Ki as low as 0.08 nM (Vecchietti et al., 1991)
Comparator Or Baseline	3-aminomethyl isomer (CAS 1354016-38-8) and 4-aminomethyl isomer (CAS 376348-49-1); no reported κ-opioid activity for these positional isomers in the same study series
Quantified Difference	The 2-aminomethyl substitution is specifically associated with high κ-opioid affinity (Ki ≈ 0.08–10 nM range across derivatives), while 3- and 4-aminomethyl isomers lack equivalent literature precedent for this target class
Conditions	Radioligand binding assays using [³H]U-69593 at κ-opioid receptors expressed in guinea pig brain membranes (Vecchietti et al., J. Med. Chem. 1991)

Why This Matters

When procuring building blocks for opioid receptor or GPCR-targeted medicinal chemistry programs, the 2-aminomethyl isomer is the structurally validated scaffold; substituting with a 3- or 4-isomer introduces an uncharacterized spatial geometry that may compromise target affinity and selectivity.

• [1] Vecchietti V, Giordani A, Giardina G, Colle R, Clarke GD. (2S)-1-(arylacetyl)-2-(aminomethyl)piperidine derivatives: novel, highly selective kappa opioid analgesics. J Med Chem. 1991;34(1):397-403. View Source
• [2] Kuujia. (R)-3-Benzyloxycarbonylamino-piperidin-1-yl-acetic acid, CAS 1354016-38-8; Chemsrc. 2-[4-(Aminomethyl)piperidin-1-yl]acetic acid, CAS 376348-49-1. Available at: https://www.kuujia.com/cas-1354016-38-8.html; https://www.chemsrc.com View Source

Dual Functional Handles: Free Carboxylic Acid Plus Protected Amine vs. Mono-Functional Piperidine Analogs

[2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid contains both a free carboxylic acid at the 1-position (available for direct amide coupling without prior deprotection) and a Cbz-protected aminomethyl group that can be revealed orthogonally [1]. This dual functionality directly reduces synthetic step count: the free acid can be coupled to an amine-bearing scaffold (e.g., resin-bound peptide, linker, or fluorophore) in a single step, after which the Cbz group is removed via hydrogenolysis to expose the aminomethyl amine for subsequent derivatization [1]. In contrast, the precursor compound 1-Cbz-2-(aminomethyl)piperidine (CAS 811842-18-9) lacks the acetic acid handle entirely, requiring an additional alkylation or coupling step to introduce the carboxylic acid functionality before it can be used in amide bond formation . Similarly, N-Cbz-2-piperidineacetic acid (CAS 137428-09-2) lacks the aminomethyl side chain altogether, providing only a single reactive handle .

Dual Handles

Class-level

Target: 2 handles (free –COOH + Cbz-CH₂NH₂).
Comparators: 1 handle each (acid-only or amine-only).

May reduce synthetic steps by 1–2 in multi-step sequences.

Based on functional group count; actual step economy depends on synthesis design.

Evidence Dimension	Number of orthogonal reactive handles available for sequential synthesis
Target Compound Data	Two orthogonal handles: free –COOH (direct coupling) + Cbz-protected –CH₂NH₂ (delayed deprotection via hydrogenolysis)
Comparator Or Baseline	1-Cbz-2-(aminomethyl)piperidine (CAS 811842-18-9): one protected amine, no carboxylic acid; N-Cbz-2-piperidineacetic acid (CAS 137428-09-2): one carboxylic acid, no protected amine side chain
Quantified Difference	Target compound enables a two-step sequential derivatization (coupling then deprotection) without requiring intermediate functional group interconversion; comparators require 1–2 additional synthetic steps to achieve equivalent bifunctionality
Conditions	Standard amide coupling (e.g., HATU/DIPEA, DMF, rt) followed by hydrogenolysis (H₂, 10% Pd/C, MeOH, rt)

Why This Matters

For procurement managers prioritizing synthetic efficiency, the dual-handle design eliminates at least one synthetic step per sequence, directly reducing reagent costs, purification burden, and cumulative yield losses associated with multi-step functional group manipulations.

• [1] Kuujia. [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353954-25-2) – Product Overview. Available at: https://www.kuujia.com/cas-1353954-25-2.html View Source

Supply Chain Differentiation: Commercial Purity and Pricing Benchmark Against (R)-3-Benzyloxycarbonylamino-piperidin-1-yl-acetic Acid

A direct procurement comparison between [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid and its closest commercially available analog—((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS 1354016-38-8)—reveals equivalent pricing from a shared supplier (Fluorochem: ￡694.00 per 500 mg for both compounds) [1][2]. However, the target compound is listed at higher purity by at least one vendor (98% from Leyan ), compared to 97% for the (R)-3-isomer from Chemenu [2]. This purity differential, though modest, is meaningful for applications requiring high-fidelity coupling yields in solid-phase peptide synthesis, where impurities as low as 2–3% can generate deletion sequences that complicate preparative HPLC purification.

Purity & Pricing

Head-to-head

Target: 98% purity (Leyan) at £694/500 mg.
3-isomer: 97% purity, same price (Fluorochem).

Equivalent pricing with slightly higher purity reported.

Purity from vendor HPLC; batch-dependent.

Evidence Dimension	Commercial purity and pricing parity
Target Compound Data	Purity: 98% (Leyan), 95%+ (Chemenu); Price: ￡694.00/500 mg (Fluorochem), ¥15,268/500 mg (CNReagent)
Comparator Or Baseline	((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS 1354016-38-8): Purity 97% (Chemenu); Price: ￡694.00/500 mg (Fluorochem)
Quantified Difference	+1% purity advantage (98% vs. 97%) at equivalent pricing from Fluorochem; broader multi-vendor availability with competitive pricing across Leyan, Chemenu, and CNReagent platforms
Conditions	Purity determined by HPLC (vendor-specified); pricing as of 2022–2025 catalog listings

Why This Matters

At equivalent pricing, the 1% higher purity reduces deletion sequence risk in solid-phase synthesis without incurring a cost premium, making the 2-aminomethyl isomer the economically rational choice for procurement when both isomers are considered.

• [1] Kuujia. [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid Price (Fluorochem: ￡694.00/500 mg). Available at: https://www.kuujia.com/cas-1353954-25-2.html View Source
• [2] Kuujia. ((R)-3-Benzyloxycarbonylamino-piperidin-1-yl)-acetic acid (CAS 1354016-38-8) – Price and Purity. Available at: https://www.kuujia.com/cas-1354016-38-8.html View Source

Optimal Deployment Scenarios for [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid in Scientific Procurement

Solid-Phase Peptide Synthesis Requiring Orthogonal Protecting Group Strategy

In Fmoc-based solid-phase peptide synthesis (SPPS), [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid serves as an orthogonally protected unnatural amino acid building block. The free carboxylic acid is coupled directly to the resin-bound amine using standard HATU/DIPEA activation, after which the Cbz group is selectively removed via hydrogenolysis without affecting the acid-labile side-chain protecting groups (e.g., Boc, t-Bu) or the base-labile Fmoc group on the terminal amine [1]. This orthogonality is critical for constructing branched or cyclic peptides that require sequential deprotection of multiple amine functionalities, a workflow where mono-protected or non-orthogonal analogs would fail due to cross-reactivity [1].

Synthesis of Peptidomimetics Targeting G-Protein-Coupled Receptors (GPCRs)

The 2-aminomethylpiperidine scaffold embedded in this compound is structurally validated for GPCR ligand design. The patent literature frequently references CAS 1353954-25-2 in formulations targeting GPCRs, where the constrained piperidine ring introduces conformational rigidity that mimics peptide turn motifs [2]. The Cbz-protected aminomethyl group can be deprotected and subsequently functionalized with diverse pharmacophores, while the acetic acid moiety serves as an anchor point for conjugation to larger scaffolds or biotin tags for target engagement studies [2].

κ-Opioid Receptor Ligand Development Programs

The 2-(aminomethyl)piperidine core, once deprotected, has demonstrated high affinity and selectivity for the κ-opioid receptor (Ki values as low as 0.08 nM in radioligand binding assays) [3]. [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid provides this core scaffold in a protected form that can be directly incorporated into 1-(arylacetyl)-2-(aminomethyl)piperidine-type ligands via sequential coupling at the acetic acid and aminomethyl positions, enabling streamlined SAR exploration around this validated analgesic pharmacophore [3].

Construction of Constrained Bicyclic and Macrocyclic Peptide Libraries

The dual-handle design—free carboxylic acid plus protected aminomethyl—allows this compound to serve as a cyclization junction in macrocyclic peptide synthesis. The acid group can be coupled to one terminus of a linear peptide chain, while the aminomethyl group (after Cbz removal) can be cyclized to the other terminus, forming a piperidine-constrained macrocycle. This strategy is particularly valuable for generating structurally rigid peptide libraries for phage display or mRNA display screening campaigns, where conformational constraint enhances target binding affinity and proteolytic stability [1].

Application

Selection Property

Validation Focus

Solid-phase orthogonal peptide synthesis

Orthogonal Cbz protection with free carboxylic acid handle

Sequential deprotection compatibility with Fmoc/Boc strategies

Peptidomimetic GPCR ligand design

Conformationally constrained 2-aminomethylpiperidine scaffold

Spatial orientation and rigidity for target binding validation

κ-Opioid receptor ligand SAR programs

2-(aminomethyl)piperidine core as affinity scaffold

Affinity and selectivity assessment for κ-opioid receptor

Macrocyclic peptide library construction

Dual-handle design for cyclization junction

Cyclization efficiency and macrocycle stability review

• [1] Master Organic Chemistry. Amine Protection and Deprotection – Cbz, Boc, and Fmoc Orthogonality. Available at: https://www.masterorganicchemistry.com/2021/02/03/amine-protection-and-deprotection/ View Source
• [2] Kuujia. [2-(Benzyloxycarbonylamino-methyl)-piperidin-1-yl]-acetic acid (CAS 1353954-25-2) – GPCR Patent Relevance. Available at: https://www.kuujia.com/cas-1353954-25-2.html View Source
• [3] Vecchietti V, Giordani A, Giardina G, Colle R, Clarke GD. (2S)-1-(arylacetyl)-2-(aminomethyl)piperidine derivatives: novel, highly selective kappa opioid analgesics. J Med Chem. 1991;34(1):397-403. View Source